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Compound of Interest

Compound Name: Ethyl tridecanoate

Cat. No.: B15547349

Quantitative Physical Properties of Ethyl
Tridecanoate

The physical properties of ethyl tridecanoate are summarized in the table below, providing a
clear and concise reference for laboratory and developmental work.
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Property

Value

Molecular Formula

C15H3002

Molecular Weight 242.40 g/mol [1][2][3][4][5]

Appearance Colorless to light yellow liquid[2][6][71[8][9]

Odor Pleasant, fruity odor[8]
293.00 to 294.00 °C at 760.00 mm Hg

Boiling Point (estimated)[6] 121-123 °C at 2.2 mmHg([3][10]
[11] 197-199 °C at 60 mmHg[9]

Melting Point 19 °C (estimate)[11]

) 0.86200 to 0.86700 g/cm? at 20.00 °C[6] 0.853
Density

g/mL at 25 °C[2][3][11]

Refractive Index

1.43200 to 1.43500 at 20.00 °C[6] n20/D
1.434[3][10][11]

Solubility

Soluble in alcohol[6] and organic solvents[8].
Insoluble in water[6][8] (0.116 mg/L at 25 °C,
estimated)[6]

Vapor Pressure

0.002000 mmHg at 25.00 °C (estimated)[6]

Flash Point 261.00 °F (127.10 °C) (estimated)[6]
logP (o/w) 6.390 (estimated)[6]
CAS Number 28267-29-0[1][3][4][5][10]

Experimental Protocols for Determination of
Physical Properties

The following sections detail the methodologies for determining the key physical properties of
ethyl tridecanoate.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic physical property.

Methodology: Capillary Tube Method

Sample Preparation: A small amount of ethyl tridecanoate is placed in a small test tube or a
fusion tube.

Apparatus Setup: A capillary tube, sealed at one end, is placed inverted into the test tube
containing the sample. The test tube is then attached to a thermometer.

Heating: The assembly is heated in a liquid bath (e.g., paraffin oil) using a Thiele tube or a
beaker on a hot plate to ensure uniform heating.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is then discontinued.

Boiling Point Determination: The temperature at which the liquid just begins to enter the
capillary tube upon cooling is recorded as the boiling point. This is the temperature at which
the vapor pressure of the sample equals the atmospheric pressure.[3][7][9][10][11]

Determination of Density

Density is the mass of a substance per unit volume. For liquids, it is commonly measured using

a pycnometer or a graduated cylinder and a balance.

Methodology: Pycnometer Method

Mass of Empty Pycnometer: A clean and dry pycnometer (a flask with a specific volume) is
accurately weighed.

Mass of Pycnometer with Sample: The pycnometer is filled with ethyl tridecanoate,
ensuring no air bubbles are trapped. The exterior is carefully dried, and the filled pycnometer
is weighed.

Volume Determination: The mass of the ethyl tridecanoate is determined by subtracting the
mass of the empty pycnometer. The volume of the pycnometer is known or can be calibrated
using a liquid of known density (e.g., distilled water).
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Density Calculation: The density is calculated by dividing the mass of the ethyl tridecanoate
by the volume of the pycnometer.[12][13][14]

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. It is a characteristic property for a pure compound.

Methodology: Abbe Refractometer

Instrument Calibration: The refractometer is calibrated using a standard liquid with a known
refractive index (e.g., distilled water).

Sample Application: A few drops of ethyl tridecanoate are placed on the prism of the
refractometer.

Measurement: The prisms are closed, and the light source is adjusted. The user looks
through the eyepiece and adjusts the controls until the dividing line between the light and
dark fields is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature
should be controlled and recorded as the refractive index is temperature-dependent.[1][2][5]

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Methodology: Qualitative Assessment

Sample and Solvent: A small, measured amount of ethyl tridecanoate (e.g., 100 mg) is
added to a test tube containing a specific volume of the solvent (e.g., 1 mL of water or
ethanol).

Mixing: The mixture is vigorously agitated (e.g., using a vortex mixer) for a set period.

Observation: The mixture is visually inspected for the presence of undissolved solute. If the
liquid is clear, the compound is considered soluble. If it is cloudy or has distinct layers, it is
insoluble.[6][8]
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Methodology: Quantitative Assessment (Shake-Flask Method)

Supersaturated Solution: An excess amount of ethyl tridecanoate is added to a known

volume of the solvent in a sealed flask.

» Equilibration: The flask is agitated at a constant temperature for an extended period (e.g.,
24-48 hours) to ensure equilibrium is reached.

o Phase Separation: The mixture is allowed to stand, or is centrifuged, to separate the
undissolved ester from the saturated solution.

« Concentration Analysis: A known volume of the clear supernatant is carefully removed and
the concentration of the dissolved ethyl tridecanoate is determined using an analytical

technique such as gas chromatography.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates a typical experimental workflow for the analysis of ethyl
tridecanoate using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful technique
for separating and identifying components of a mixture.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15547349?utm_src=pdf-body
https://www.benchchem.com/product/b15547349?utm_src=pdf-body
https://www.benchchem.com/product/b15547349?utm_src=pdf-body
https://www.benchchem.com/product/b15547349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

[ Ethyl Tridecanoate Sample )

Y

Dissolve in appropriate
solvent (e.g., hexane)

Y

Filter to remove
particulates
Y

Transfer to GC vial

GC-MS éAnalysis

( Autosampler Injection )

\
Gas Chromatography
(Separation by boiling point
and column interaction)

Y
Mass Spectrometry
(Electron lonization)

\J

Mass Analyzer
(Detection of m/z)

Data Processing

Generate Chromatogram
(Intensity vs. Retention Time)

Generate Mass Spectrum
for each peak
Library Search

(e.g., NIST)

Compound Identification
and Quantification

Click to download full resolution via product page

GC-MS analysis workflow for Ethyl tridecanoate.
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Detailed Steps of the GC-MS Workflow:

o Sample Preparation: A dilute solution of ethyl tridecanoate is prepared in a volatile organic
solvent like hexane. The solution is filtered to remove any particulate matter that could
interfere with the analysis and then transferred to a small glass vial compatible with the GC
autosampler.

e GC-MS Analysis:

o Injection: The autosampler injects a small, precise volume of the sample into the heated
injection port of the gas chromatograph, where it is vaporized.

o Separation: An inert carrier gas (e.g., helium) sweeps the vaporized sample onto a long,
thin capillary column. The column is coated with a stationary phase. Components of the
sample separate based on their boiling points and their interactions with the stationary
phase. Ethyl tridecanoate will travel through the column at a characteristic rate, known
as its retention time.

o lonization and Detection: As ethyl tridecanoate elutes from the column, it enters the
mass spectrometer. Here, it is bombarded with electrons (electron ionization), causing it to
fragment into charged ions. These ions are then separated based on their mass-to-charge
ratio (m/z) by a mass analyzer and detected.

» Data Processing:

o Chromatogram: The GC produces a chromatogram, which is a plot of detector response
versus retention time. For a pure sample of ethyl tridecanoate, this should show a single
major peak.

o Mass Spectrum: The MS provides a mass spectrum for the compound eluting at that
retention time. This spectrum is a plot of ion abundance versus m/z ratio and serves as a
molecular "fingerprint.”

o lIdentification: The obtained mass spectrum is compared to a library of known spectra
(e.g., the NIST library) to confirm the identity of the compound as ethyl tridecanoate. The
area under the chromatogram peak can be used for quantification.[15][16][17][18][19][20]
[21][22][23]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15547349?utm_src=pdf-body
https://www.benchchem.com/product/b15547349?utm_src=pdf-body
https://www.benchchem.com/product/b15547349?utm_src=pdf-body
https://www.benchchem.com/product/b15547349?utm_src=pdf-body
https://www.benchchem.com/product/b15547349?utm_src=pdf-body
https://www.lipidmaps.org/resources/protocols/PP0000005301.pdf
https://www.benchchem.com/pdf/Application_Note_Analysis_of_Fatty_Acid_Methyl_Esters_by_Gas_Chromatography_Mass_Spectrometry_GC_MS.pdf
https://www.jfda-online.com/cgi/viewcontent.cgi?article=1221&context=journal
https://www.researchgate.net/figure/Workflow-showing-the-general-strategy-and-experimental-steps-of-a-GC-MS-experiment_fig1_267041807
https://www.researchgate.net/figure/Workflow-diagram-of-the-process-employed-for-compound-identification-in-GCGC-accTOFMS_fig2_314203888
https://archimer.ifremer.fr/doc/00000/6846/6035.pdf
https://www.researchgate.net/figure/GC-MS-data-analysis-flow-chart_fig2_261872549
https://www.thermofisher.com/sg/en/home/industrial/mass-spectrometry/mass-spectrometry-learning-center/gas-chromatography-mass-spectrometry-gc-ms-information/gc-ms-sample-preparation.html
https://www.memphis.edu/chem/faculty-burkey/4416assignments/4406%20GC-MS%20procedure%20and%20background.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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